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Compound of Interest

Compound Name: PF-06840003

Cat. No.: B1679684 Get Quote

An In-depth Technical Guide to PF-06840003

Introduction
PF-06840003, also known as EOS200271, is a potent and highly selective, orally available

small molecule inhibitor of indoleamine 2,3-dioxygenase 1 (IDO1).[1][2] IDO1 is an

immunosuppressive enzyme that is often overexpressed in a wide range of cancers, playing a

crucial role in tumor immune evasion.[1][3] This technical guide provides a comprehensive

overview of the molecular properties, mechanism of action, and relevant experimental data for

PF-06840003, intended for researchers, scientists, and professionals in drug development.

Molecular and Chemical Properties
The key molecular and chemical properties of PF-06840003 are summarized in the table

below.
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Property Value

Molecular Formula C₁₂H₉FN₂O₂[2][4][5]

Molecular Weight 232.21 g/mol [2][4][5]

CAS Number 198474-05-4[2]

Appearance Light yellow to yellow solid[2]

Synonyms EOS200271, EOS-200271[5]

IUPAC Name
3-(5-Fluoro-1H-indol-3-yl)pyrrolidine-2,5-

dione[5]

Mechanism of Action
PF-06840003 functions as a tryptophan non-competitive, non-heme binding inhibitor of the

IDO1 enzyme.[3] The IDO1 enzyme is a key regulator of immune responses through its

catabolism of the essential amino acid tryptophan into kynurenine.[6][7] This degradation of

tryptophan and accumulation of its metabolites within the tumor microenvironment leads to the

suppression of effector T-cell and natural killer cell function, while promoting the activity of

regulatory T-cells (Tregs) and myeloid-derived suppressor cells (MDSCs).[3][6]

By selectively binding to and inhibiting IDO1, PF-06840003 blocks this immunosuppressive

pathway.[1][6] This inhibition leads to a restoration of tryptophan levels and a reduction in

kynurenine, thereby reversing T-cell anergy and enhancing the proliferation and activation of

various immune cells.[6][8] The ultimate effect is a restored immune surveillance of tumors,

potentially leading to the elimination of cancer cells.[1]

Signaling Pathway
The following diagram illustrates the IDO1 metabolic pathway and the inhibitory action of PF-
06840003.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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